molecular formula C8H5BrClFO B1397080 5-Bromo-2-fluorophenylacetyl chloride CAS No. 1346146-33-5

5-Bromo-2-fluorophenylacetyl chloride

Cat. No. B1397080
CAS RN: 1346146-33-5
M. Wt: 251.48 g/mol
InChI Key: QXXDIKSDNXMGKM-UHFFFAOYSA-N
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Description

5-Bromo-2-fluorophenylacetyl chloride is a chemical compound with the molecular formula C8 H5 Br Cl F O and a molecular weight of 251.482 . It falls under the category of Carbonyl Chlorides .


Molecular Structure Analysis

The molecular structure of 5-Bromo-2-fluorophenylacetyl chloride consists of 8 carbon atoms, 5 hydrogen atoms, 1 bromine atom, 1 chlorine atom, 1 fluorine atom, and 1 oxygen atom .


Physical And Chemical Properties Analysis

5-Bromo-2-fluorophenylacetyl chloride is a compound with a molecular weight of 251.482 .

Safety and Hazards

5-Bromo-2-fluorophenylacetyl chloride may cause an allergic skin reaction (H317) and serious eye irritation (H319) . Therefore, it’s important to handle this compound with care, using appropriate personal protective equipment.

properties

IUPAC Name

2-(5-bromo-2-fluorophenyl)acetyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5BrClFO/c9-6-1-2-7(11)5(3-6)4-8(10)12/h1-3H,4H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QXXDIKSDNXMGKM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1Br)CC(=O)Cl)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5BrClFO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

251.48 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Bromo-2-fluorophenylacetyl chloride

Synthesis routes and methods

Procedure details

To a mixture of commercially available 5-bromo-2-fluorophenylacetic acid (compound B1A, [CAS No. 883514-21-4], 6.42 g, 26 mmol) in toluene (52 ml) and thionyl chloride (SOCl2) (4.721 ml, 40 mmol) at 23° C. was added a drop of N,N-dimethylformamide (DMF) and the mixture was stirred at 80° C. for 4 hours (reaction checked by HPLC with product+MeOH). All volatiles were removed by rotary evaporation and the residue was dried in high vacuum to give the title compound as a colorless liquid (7.01 g, 105%), which was used without further purification.
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52 mL
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105%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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